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Compound of Interest

Compound Name: Estrone-N-O-C1-amido

Cat. No.: B12429378

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. Estrone-N-O-Cl1-amido, an Estrone-based estrogen ligand that targets the
estrogen receptor a (ERa), requires careful handling and disposal due to its potential hazards.
[11[2][3][4][5] While specific disposal procedures for Estrone-N-O-Cl-amido are not readily
available, the safety protocols for its parent compound, Estrone, provide essential guidance.
Estrone is classified as a hazardous substance, suspected of causing cancer and having the
potential to damage fertility or the unborn child. Therefore, Estrone-N-O-C1-amido should be
managed as a hazardous pharmaceutical waste.

Key Chemical and Safety Data

The following table summarizes the essential chemical and safety information for Estrone,
which should be considered as a baseline for handling Estrone-N-O-C1-amido.
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Property Information
Chemical Name Estrone

CAS Number 53-16-7
Molecular Formula C18H2202

Suspected of causing cancer (H351), May
Hazard Statements damage fertility or the unborn child (H360), May
cause harm to breast-fed children (H362).

Obtain special instructions before use (P201),
Avoid contact during pregnancy/while nursing
Precautionary Statements (P263), Use personal protective equipment as
required (P281), If exposed or concerned: Get
medical advice/attention (P308 + P313).

Incompatible Materials Strong oxidizing agents.

Experimental Protocols for Disposal

The disposal of Estrone-N-O-Cl-amido must comply with federal, state, and local regulations
for hazardous pharmaceutical waste. The U.S. Environmental Protection Agency (EPA)
regulates such waste under the Resource Conservation and Recovery Act (RCRA).

Step-by-Step Disposal Procedure:

» Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn, including chemical safety goggles, protective gloves (nitrile rubber is
recommended), and a lab coat. Work should be conducted in a well-ventilated area,
preferably in a chemical fume hood, to avoid inhalation of any dust or aerosols.

+ Waste Segregation:

o Solid Waste: Collect any solid Estrone-N-O-Cl1-amido waste, including contaminated
consumables (e.g., weighing paper, pipette tips), by sweeping or shoveling it into a
suitable, clearly labeled, and closed container for hazardous waste. Avoid creating dust.
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o Liquid Waste: Solutions containing Estrone-N-O-C1-amido should not be disposed of
down the drain. They must be collected in a designated, sealed, and properly labeled
hazardous waste container.

o Empty Containers: Empty containers that held Estrone-N-O-Cl1-amido should be
managed as hazardous waste unless they are triple-rinsed. The rinsate from the cleaning
process must also be collected as hazardous waste.

o Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the specific
chemical name, "Estrone-N-O-C1l-amido."

o Store the sealed waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through an approved and licensed waste
disposal contractor. Do not mix with non-hazardous waste.

o Follow all institutional and regulatory procedures for waste pickup and documentation.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Estrone-N-O-Cl-amido.
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Caption: Disposal workflow for Estrone-N-O-Cl-amido.
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By adhering to these procedures, which are based on the guidelines for the hazardous parent
compound Estrone, laboratories can ensure the safe and compliant disposal of Estrone-N-O-
C1l-amido, thereby protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Estrone-N-O-C1-amido - CD Biopatrticles [cd-bioparticles.net]
e 2. adoog.com [adoog.com]

e 3. Estrone-N-O-C1-amido - Immunomart [immunomart.com]

e 4. alfa-labotrial.com [alfa-labotrial.com]

e 5. Estrone-N-O-C1-amido | estrone-based estrogen ligand | CAS 138219-84-8 | Estrone-N-
O-C1-amido (ERa ligand 1) | Estrogen Receptor/ERR | 3£[EInvivoChem [invivochem.cn]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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